Cas no 946262-99-3 (N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide)

• Product Name: N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide
• CAS No: 946262-99-3
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 6566215
• Update Time: 2025-06-13

N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide
• N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-2-phenylacetamide

• Inchi： 1S/C18H15ClN2O2/c19-15-8-6-14(7-9-15)17-11-16(21-23-17)12-20-18(22)10-13-4-2-1-3-5-13/h1-9,11H,10,12H2,(H,20,22)
• InChI Key： XAHXKZFJBKMOES-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(Cl)C=C2)ON=1)(=O)CC1=CC=CC=C1

Additional information on N-{5-(4-chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide

N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide: A Comprehensive Overview

N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide (CAS No. 946262-99-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,2-oxazole ring and a phenylacetamide moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide is defined by the presence of a chlorinated phenyl group and an oxazole ring, which are both known for their biological significance. The 1,2-oxazole ring is a five-membered heterocycle that contains one oxygen and one nitrogen atom. This ring system is often found in natural products and bioactive molecules, contributing to their pharmacological properties. The phenylacetamide moiety, on the other hand, is a common functional group in many drugs and is known for its ability to modulate various biological targets.

In recent years, N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has been the subject of extensive research due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have inhibitory effects on specific kinases, which are key enzymes involved in cellular signaling pathways. This property makes it a valuable candidate for the development of novel therapeutic agents.

The pharmacological profile of N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has been further elucidated through in vitro and in vivo studies. In vitro assays have demonstrated its ability to selectively bind to and modulate the activity of specific protein targets. These findings have been corroborated by in vivo studies, which have shown that the compound can effectively cross the blood-brain barrier and exert its pharmacological effects in animal models.

The synthesis of N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide involves a series of well-defined chemical reactions. The key steps include the formation of the 1,2-oxazole ring through a condensation reaction between an amine and a carbonyl compound, followed by the coupling of this intermediate with a chlorinated phenyl derivative. The final step involves the attachment of the phenylacetamide moiety to the oxazole ring via an amide bond formation.

The biological activity of N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has been attributed to its ability to interact with specific protein targets. For example, it has been shown to inhibit the activity of certain kinases involved in cancer cell proliferation and survival. This makes it a potential candidate for the development of anticancer drugs. Additionally, its ability to modulate ion channels has led to investigations into its use as a treatment for neurological disorders.

The safety profile of N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide has also been evaluated in preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties. It has been shown to have favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it suitable for further development as a therapeutic agent.

In conclusion, N-{5-(4-Chlorophenyl)-1,2-oxazol-3-ylmethyl}-2-phenylacetamide (CAS No. 946262-99-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full therapeutic potential and optimize its properties for clinical applications.